Cas no 834-28-6 (Phenformin hydrochloride)

• Product Name: Phenformin hydrochloride
• CAS No: 834-28-6
• MF: C₁₀H₁₆ClN₅
• MW: 241.720540046692
• MDL: MFCD00035039
• CID: 40044
• PubChem ID: 329823481
• Update Time: 2026-01-22

Phenformin hydrochloride Chemical and Physical Properties

Names and Identifiers

• phenformin hydrochloride
• PHENFORMIN HCL
• Phenformine HCL
• N-(2-Phenylethyl)imidodicarbonimidic diamide hydrochloride
• Phenethylbiguanide hydrochloride
• Phenformin (hydrochloride)
• Phenformin Hydrochlo
• Phenformin hydrochloride
• PHENFORMINI HYDROCHLORIDE
• dbi-td
• Glucopostin
• Insora
• meltrol
• Para Red
• PhenforMin HCl API
• phenforminhclno.9113
• usafvi-6
• N-(2-Phenylethyl)imidodicarbonimidic diamide monohydrochloride
• 1-Phenethylbiguanide hydrochloride
• PHENFORMIN
• N-Phenethylbiguanide
• Fenformin
• Phenformine
• Phenethyldiguanide
• Fenformina
• Phenylethylbiguanide
• Pedg
• Glukopostin
• Cronoformin
• Phenformix
• Fenormin
• Fenfoduron
• Retardo
• Dibiraf
• Glyphen
• Dibotin
• Diabis
• Debeone
• Db-retard
• beta-PEBG
• Normoglucina
• Lentobetic
• Azucaps
• Insoral
• Feguanide
• Debinyl
• DB Comb
• Dibein
• 1-Phenethylbiguanide
• D Bretard
• beta-Phenethylbiguanide
• Phenforminum
• Fenformina [INN-Spanish]
• Phenformine [INN-French]
• Phenforminum [INN-Latin]
• Imidodicarbonimidic diamide, N-(2-phenyleth
• Biguanide, 1-phenethyl-, monohydrochloride (8CI)
• Imidodicarbonimidic diamide, N-(2-phenylethyl)-, monohydrochloride (9CI)
• 1-(2-Phenylethyl)biguanide hydrochloride
• 1-β-Phenylethylbiguanide hydrochloride
• Debeone DT
• Dipar
• N-Phenethylbiguanide hydrochloride
• N′-β-Phenylethylbiguanide-hydrochloride
• α-Phenethylbiguanide hydrochloride
• MLS001148130
• Opera_ID_374
• Tox21_111185
• 1-Phenylaethylbiguanid hydrochlorid [German]
• NSC-759903
• SR-05000001790-2
• 91XC93EU03
• PHENFORMIN HYDROCHLORIDE [WHO-DD]
• N-(diaminomethylidene)-N''-(2-phenylethyl)guanidine hydrochloride
• 1-Phenylaethylbiguanid hydrochlorid
• N'-.beta.-Phenethylbiguanide hydrochloride
• D08352
• Phenformin hydrochloride [USP]
• PHENFORMIN HYDROCHLORIDE [MART.]
• HY-16397A
• EINECS 212-637-3
• Q27271434
• Debei (TN)
• NS00079869
• 1-Fenetilbiguanide cloridrato [Italian]
• 1-(diaminomethylene)-2-(2-phenylethyl)guanidine hydrochloride
• MFCD00035039
• NSC759903
• CCRIS 4857
• 1-Fenetilbiguanide cloridrato
• MLS002154228
• 1-Carbamimidamido-N-(2-phenylethyl)methanimidamide hydrochloride
• N'-beta-Phenethylbiguanide hydrochloride
• AS-10997
• Tox21_111185_1
• SR-05000001790
• Phenethylbiguanide hydrochloride (VAN)
• AKOS015895377
• WLN: MUYZMYUM&M2R &GH
• Phenformin Hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
• NSC 23100
• SMR000058276
• Prestwick_615
• 1.beta.-Phenylethylbiguanide hydrochloride
• SW196782-3
• CAS-834-28-6
• Tox21_202197
• Phenethylbiguanide
• Pharmakon1600-01505983
• 2-(N-phenethylcarbamimidoyl)guanidine hydrochloride
• MLS000028506
• Imidodicarbonimidic diamide, N-(2-phenylethyl)-, hydrochloride (1:1)
• DTXSID0021121
• NCGC00091940-01
• 834-28-6 (HCl)
• 3493-37-6
• .alpha.-Phenethylbiguanide hydrochloride
• Meltrol-50
• N'-.beta.-Phenylethylbiguanide-hydrochloride
• PHENFORMIN HYDROCHLORIDE [MI]
• Phenformin HCl No. 9113
• USAF VI-6
• Debei
• 834-28-6
• Phenformin.HCl
• HMS1568D19
• Tox21_110484
• Biguanide, 1-phenethyl-, hydrochloride
• DBI monohydrochloride
• N-beta-Phenylethyl biguanide hydrochloride
• W-104144
• D95109
• AC-5631
• 1-ss--Phenylethylbiguanide hydrochloride
• Phenformin hydrochloride, analytical standard
• Tox21_303004
• Biguanide, 1-phenethyl-, monohydrochloride
• BCP21997
• 1-(diaminomethylidene)-2-(2-phenylethyl)guanidine;hydrochloride
• CS-1850
• CCG-213589
• NCGC00016543-07
• UNII-91XC93EU03
• 1-(diaminomethylidene)-2-(2-phenylethyl)guanidine;hydron;chloride
• FT-0603518
• SCHEMBL210008
• NCGC00180985-01
• NSC-23100
• Imidodicarbonimidic diamide, N-(2-phenylethyl)-, monohydrochloride
• AI3-51271
• Phenformin, hydrochloride
• 1beta-Phenylethylbiguanide hydrochloride
• DTXCID301121
• N(sup 1)-beta-Phenethylbiguanide hydrochloride
• CHEMBL1528839
• YSUCWSWKRIOILX-UHFFFAOYSA-N
• NCGC00164394-01
• NCGC00256332-01
• CCG-230656
• 1-phenethyl-biguanidmonohydrochloride
• N-Phenethylbiguanide hydrochloride (VAN)
• NCGC00259746-01
• NSC751918
• NSC-751918
• s2542
• NCGC00016543-01
• NSC23100
• Phenoformine hydrochloride
• N'-beta-Phenylethylbiguanide-hydrochloride
• PHENFORMIN, HCL NO. 9113
• alpha-Phenethylbiguanide hydrochloride
• Phenformin hydrochloride (USP)
• Dibotin s.r.
• Phenformin HCl (ST50409947; D08352; W104144)
• 1-phenethylbiguanide monohydrochloride
• 1-BETA-PHENYLETHYLBIGUANIDE HYDROCHLORIDE
• PHENFORMIN HYDROCHLORIDE (MART.)
• Phenformin hydrochloride

• MDL： MFCD00035039
• Inchi： 1S/C10H15N5.ClH/c11-9(12)15-10(13)14-7-6-8-4-2-1-3-5-8;/h1-5H,6-7H2,(H6,11,12,13,14,15);1H
• InChI Key： YSUCWSWKRIOILX-UHFFFAOYSA-N
• SMILES： Cl.N=C(NC(NCCC1C=CC=CC=1)=N)N

Computed Properties

• Exact Mass: 241.10900
• Monoisotopic Mass: 241.109423
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.8
• Topological Polar Surface Area: 103

Experimental Properties

• Color/Form: Powder
• Density: 1.2400
• Melting Point: 175-178 ºC
• Boiling Point: 413.7°C at 760 mmHg
• Flash Point: 204 °C
• Water Partition Coefficient: >=10 g/100 mL at 21 ºC
• PSA: 97.78000
• LogP: 2.72010

Phenformin hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• RTECS：DU2200000
• Hazardous Material Identification：
• Risk Phrases：R22
• Toxicity：LD50 in mice (mg/kg): 19 i.v., 450 orally; in rats: 1050 orally; in guinea pigs: 47 orally, 19 s.c. (Proske)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Phenformin hydrochloride

Phenformin Hydrochloride (CAS No. 834-28-6): A Comprehensive Overview

Phenformin hydrochloride, with the chemical identifier CAS No. 834-28-6, is a well-established compound in the field of pharmaceutical chemistry. This compound, belonging to the biguanide class, has garnered significant attention due to its historical use as an antidiabetic agent. Its molecular structure and pharmacological properties have been extensively studied, leading to a deeper understanding of its mechanisms of action and potential applications in modern medicine.

The pharmacological profile of phenformin hydrochloride is characterized by its ability to lower blood glucose levels through multiple pathways. Primarily, it enhances insulin sensitivity in peripheral tissues, such as muscle and adipose tissue, thereby promoting glucose uptake and utilization. Additionally, it inhibits glucose production in the liver, further contributing to its antihyperglycemic effects. These mechanisms have made it a subject of interest in the management of type 2 diabetes mellitus.

In recent years, research on phenformin hydrochloride has expanded beyond its traditional antidiabetic applications. Studies have explored its potential role in weight management and metabolic syndrome. The compound's ability to suppress appetite and reduce body weight has been attributed to its effects on central nervous system pathways that regulate food intake. This finding has opened new avenues for investigating phenformin hydrochloride as a therapeutic agent for obesity-related disorders.

The safety profile of phenformin hydrochloride has been a subject of rigorous evaluation due to its historical association with lactic acidosis, a rare but serious complication. However, recent advancements in pharmacokinetic studies have provided insights into optimizing dosages and administration schedules to minimize adverse effects. Modern formulations and delivery systems have also aimed at improving patient compliance and reducing the risk of side effects.

Recent clinical trials have highlighted the enduring relevance of phenformin hydrochloride in the treatment of type 2 diabetes mellitus, particularly in patients with insulin resistance or those who have not responded adequately to other antidiabetic agents. The compound's ability to enhance insulin sensitivity and reduce hepatic glucose production makes it a valuable addition to combination therapy regimens. Furthermore, its long half-life allows for once-daily dosing, improving patient convenience and adherence.

The molecular structure of phenformin hydrochloride, characterized by its biguanide core, has been a focal point for structural analog studies aimed at developing derivatives with improved efficacy and safety profiles. Computational modeling and high-throughput screening techniques have facilitated the identification of novel compounds with similar pharmacological properties but reduced toxicities. These efforts hold promise for future developments in biguanide-based therapies.

The role of phenformin hydrochloride in precision medicine has also been explored. Genetic and metabolic profiling of patients has enabled the identification of subpopulations that may benefit most from this compound. By tailoring therapeutic strategies based on individual patient characteristics, the potential for optimizing treatment outcomes has been significantly enhanced. This approach aligns with the broader goals of personalized medicine in pharmacotherapy.

The regulatory landscape for phenformin hydrochloride has evolved in response to new scientific evidence and changing therapeutic paradigms. Regulatory agencies have re-evaluated its use based on updated safety data and clinical trial results, leading to revised guidelines for its prescription and monitoring. These updates reflect the ongoing commitment to ensuring that medications like phenformin hydrochloride are used safely and effectively in contemporary medical practice.

In conclusion, phenformin hydrochloride, identified by CAS No. 834-28-6, remains a significant compound in pharmaceutical chemistry with diverse applications in diabetes management, weight control, and metabolic syndrome treatment. Advances in research continue to uncover new insights into its mechanisms of action and potential benefits, reinforcing its importance as a therapeutic agent. As our understanding of metabolic disorders evolves, the role of compounds like phenformin hydrochloride is likely to expand further, contributing to improved patient care.